Cas no 373596-08-8 (6,13-Bis(triisopropylsilylethynyl)pentacene)

6,13-Bis(triisopropylsilylethynyl)pentacene (TIPS-pentacene) is a high-performance organic semiconductor widely used in organic field-effect transistors (OFETs) and flexible electronics. Its key advantages include excellent charge carrier mobility, enhanced solubility in common organic solvents due to the triisopropylsilylethynyl side groups, and improved environmental stability compared to unsubstituted pentacene. The molecular design facilitates solution-processable fabrication, enabling cost-effective deposition techniques such as spin-coating or inkjet printing. TIPS-pentacene exhibits strong π-π stacking interactions, contributing to its superior electrical performance in thin-film applications. These properties make it a preferred material for research and development in organic electronics, photovoltaics, and printed electronics.
6,13-Bis(triisopropylsilylethynyl)pentacene structure
373596-08-8 structure
Product Name:6,13-Bis(triisopropylsilylethynyl)pentacene
CAS No:373596-08-8
MF:C44H54Si2
MW:639.0705742836
MDL:MFCD15143658
CID:1023973
PubChem ID:329763361
Update Time:2025-09-26

6,13-Bis(triisopropylsilylethynyl)pentacene Chemical and Physical Properties

Names and Identifiers

    • 6,13-Bis((triisopropylsilyl)ethynyl)pentacene
    • 6,13-Bis(triisopropylsilylethynyl)pentacene (This product is unavailable in the U.S.)
    • 6,13-Bis(Triisopropylsilylethynyl)Pentacene
    • TIPS-pentacene
    • 6,13-bis[2-[tris(1-methylethyl)silyl]ethynyl]Pentacene
    • 6,13-Bis(triisopropylsilylethynyl)pentacene (This product is unavailable for selling domestically in U.S.)
    • TIPS Pentacene,This product is unavailable
    • tri(propan-2-yl)-[2-[13-[2-tri(propan-2-yl)silylethynyl]pentacen-6-yl]ethynyl]silane
    • TIPS Pentacene (This product is unavailable in the U.S.)
    • TIPS Pentacene
    • C44H54Si2
    • FMZQNTNMBORAJM-UHFFFAOYSA-N
    • 4762AB
    • AK101940
    • B3562
    • 6,13-bis(triisopropylsilylethynyl) pentacene
    • Silane, (6,13-pentacenediyldi-2,1-ethynediyl)bis[tris(1-methylethyl)-
    • 6,13-Bis(triisopropylsilylethynyl)pentacene
    • MDL: MFCD15143658
    • Inchi: 1S/C44H54Si2/c1-29(2)45(30(3)4,31(5)6)23-21-39-41-25-35-17-13-15-19-37(35)27-43(41)40(22-24-46(32(7)8,33(9)10)34(11)12)44-28-38-20-16-14-18-36(38)26-42(39)44/h13-20,25-34H,1-12H3
    • InChI Key: FMZQNTNMBORAJM-UHFFFAOYSA-N
    • SMILES: [Si](C#CC1C2C=C3C=CC=CC3=CC=2C(=C2C=C3C=CC=CC3=CC=12)C#C[Si](C(C)C)(C(C)C)C(C)C)(C(C)C)(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 638.37600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 10
  • Complexity: 986
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.104 g/cm3 at 25 °C
  • Melting Point: 221°C(lit.)
  • Solubility: acetone: soluble0.16 wt. % at 23°C(lit.)
  • PSA: 0.00000
  • LogP: 13.43840
  • λmax: 643(CH2Cl2)(lit.)

6,13-Bis(triisopropylsilylethynyl)pentacene Security Information

6,13-Bis(triisopropylsilylethynyl)pentacene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
716006-250MG
6,13-Bis(triisopropylsilylethynyl)pentacene
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¥5451.36 2023-11-27
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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Alichem
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$235.20 2023-09-02
Alichem
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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¥1215.00 2023-06-14
TRC
B072955-10mg
6,13-Bis((triisopropylsilyl)ethynyl)pentacene
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$ 190.00 2022-06-07
TRC
B072955-25mg
6,13-Bis((triisopropylsilyl)ethynyl)pentacene
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25mg
$ 390.00 2022-06-07
TRC
B072955-50mg
6,13-Bis((triisopropylsilyl)ethynyl)pentacene
373596-08-8
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$ 620.00 2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T856442-100mg
TIPS-pentacene(6,13-Bis(triisopropylsilylethynyl)pentacene)
373596-08-8 98%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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934CNY 2021-05-10

6,13-Bis(triisopropylsilylethynyl)pentacene Production Method

6,13-Bis(triisopropylsilylethynyl)pentacene Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:373596-08-8)6,13-Bis(triisopropylsilylethynyl)pentacene
Order Number:sfd11598
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:373596-08-8)6,13-Bis(triisopropylsilylethynyl)pentacene
Order Number:A874130
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:42
Price ($):276.0/1381.0
Email:sales@amadischem.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:373596-08-8)6,13-Bis(triisopropylsilylethynyl)pentacene
sfd11598
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:373596-08-8)6,13-Bis(triisopropylsilylethynyl)pentacene
A874130
Purity:99%/99%
Quantity:1g/5g
Price ($):276.0/1381.0
Email